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Compound of Interest

N-(2-hydroxyethyl)-4-
Compound Name:
methoxybenzamide

Cat. No.: B1334689

An In-depth Technical Guide to N-(2-hydroxyethyl)-4-methoxybenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-hydroxyethyl)-4-
methoxybenzamide, including its chemical properties, a putative synthesis protocol, and
potential areas of biological investigation. The information is intended for researchers,
scientists, and professionals in the field of drug development.

Core Molecular Data

N-(2-hydroxyethyl)-4-methoxybenzamide is a chemical compound with the molecular
formula C10H13NO3.[1][2][3] Key quantitative data for this molecule are summarized in the
table below.
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Property Value Source
Molecular Weight 195.22 g/mol [1112]
Molecular Formula C10H13NO3 [11[2][3]
CAS Number 57728-69-5 [1][2]
Purity (Typical) 97% [2]
Storage Temperature 2-8°C [2]
Monoisotopic Mass 195.08954 Da [3]

Putative Synthesis Protocol

A detailed experimental protocol for the synthesis of N-(2-hydroxyethyl)-4-
methoxybenzamide is not readily available in the reviewed literature. However, a plausible
synthetic route can be adapted from the established synthesis of the structurally similar
compound, N-(2-hydroxyethyl)-4-hydroxybenzamide.[4] This proposed method involves the
amidation of a methyl ester with ethanolamine.

Reaction:

Methyl 4-methoxybenzoate + Ethanolamine — N-(2-hydroxyethyl)-4-methoxybenzamide +
Methanol

Materials:

Methyl 4-methoxybenzoate

Ethanolamine

Chloroform

Acetone

Standard laboratory glassware for heating and distillation

Rotary evaporator
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Procedure:

o A mixture of methyl 4-methoxybenzoate (1 equivalent) and an excess of ethanolamine (e.g.,
2-3 equivalents) is prepared in a round-bottom flask.

e The mixture is heated to approximately 150°C for several hours (e.g., 5 hours), during which
the methanol byproduct is distilled off.

 After the reaction is complete, the excess ethanolamine is removed under reduced pressure
using a rotary evaporator.

e The remaining residue is treated with two portions of chloroform to dissolve the product and
separate it from any remaining impurities.

e The chloroform is then removed in vacuo.
e The resulting residual oil is dissolved in a minimal amount of acetone.
e The product is allowed to crystallize from the acetone solution.

e The crystals are collected by filtration, washed with cold acetone, and dried to yield N-(2-
hydroxyethyl)-4-methoxybenzamide.

Potential Biological Significance

While specific biological activities for N-(2-hydroxyethyl)-4-methoxybenzamide are not
extensively documented, the benzamide functional group is present in a wide range of
biologically active molecules. Research on structurally related compounds suggests potential
areas for investigation:

 Antiproliferative and Antioxidant Activity: Methoxy- and hydroxy-substituted N-benzimidazole-
derived carboxamides have been synthesized and evaluated for their antiproliferative and
antioxidant properties.[5] This suggests that N-(2-hydroxyethyl)-4-methoxybenzamide
could be a scaffold for developing new therapeutic agents in oncology.

o Antimicrobial Activity: Derivatives of N'-benzylidene-4-hydroxybenzohydrazide, which share a
similar core structure, have demonstrated antimicrobial activity against bacteria such as
Escherichia coli and Bacillus subtilis.[6]
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» Neurological Activity: Other related compounds, such as N-(2-hydroxyethyl)cytisine
derivatives, have been investigated for their antiarrhythmic and analgesic activities,
indicating potential applications in treating cardiovascular and pain-related disorders.[7]

Experimental and Logical Workflows

The following diagrams illustrate the proposed synthesis workflow and a conceptual workflow
for the biological screening of N-(2-hydroxyethyl)-4-methoxybenzamide.
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Synthesis Workflow for N-(2-hydroxyethyl)-4-methoxybenzamide

Reaction

Methyl 4-methoxybenzoate Ethanolamine

Heating (150°C)

Purification

Methanol (distilled off)

Remove excess Ethanolamine (in vacuo)

Dissolve in Chloroform

Remove Chloroform (in vacuo)

Crystallize from Acetone

Final Product

Click to download full resolution via product page

Caption: Proposed synthesis workflow for N-(2-hydroxyethyl)-4-methoxybenzamide.
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Conceptual Biological Screening Workflow

N-(2-hydroxyethyl)-4-methoxybenzamide
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\
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Further Studies
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Caption: Conceptual workflow for the biological screening of N-(2-hydroxyethyl)-4-
methoxybenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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